Cas no 2229499-87-8 (3-(3-fluoropyridin-2-yl)methylazetidin-3-ol)

• Product Name: 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol
• CAS No: 2229499-87-8
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6308268
• PubChem ID: 165879989
• Update Time: 2025-07-19

3-(3-fluoropyridin-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol
• 3-[(3-fluoropyridin-2-yl)methyl]azetidin-3-ol
• EN300-1790086
• 2229499-87-8

• Inchi： 1S/C9H11FN2O/c10-7-2-1-3-12-8(7)4-9(13)5-11-6-9/h1-3,11,13H,4-6H2
• InChI Key： AZWJRXGYKLCQKS-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CC1(CNC1)O

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol

Introduction to 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol (CAS No: 2229499-87-8)

3-(3-fluoropyridin-2-yl)methylazetidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229499-87-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a fluoropyridine moiety and an azetidin-3-ol backbone, which are both critical for its biological activity and interaction with biological targets.

The fluoropyridine component is a key feature of this molecule, contributing to its pharmacological properties. Fluorinated pyridines are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of pharmaceutical compounds. In particular, the presence of a fluorine atom at the 3-position of the pyridine ring can significantly influence the electronic properties of the molecule, making it a valuable scaffold for designing novel bioactive agents.

The azetidin-3-ol moiety in 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol adds another layer of complexity to its biological interactions. Azetidine derivatives are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The hydroxyl group at the 3-position of the azetidine ring can participate in hydrogen bonding interactions, which is crucial for the compound's binding to biological targets such as enzymes and receptors.

Recent advancements in pharmaceutical research have highlighted the importance of multifunctional scaffolds like 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol. The combination of a fluoropyridine group with an azetidinone ring provides a versatile platform for designing compounds with enhanced biological activity. For instance, studies have shown that such structures can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways.

In particular, the compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with multiple biological targets makes it a candidate for developing drugs that can address complex diseases. The structural features of 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol allow it to mimic natural bioactive molecules, thereby facilitating its recognition and binding by biological systems.

The synthesis of 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol involves sophisticated chemical methodologies that highlight the expertise required in pharmaceutical chemistry. The introduction of the fluoropyridine group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the azetidine ring necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the complexity of working with such compounds but also demonstrate their potential value in drug development.

The pharmacokinetic properties of 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol are another area of interest. Due to its molecular structure, this compound is expected to exhibit favorable pharmacokinetic characteristics, including good solubility and bioavailability. These properties are essential for ensuring that the drug reaches its target site effectively and remains active within the body for an appropriate duration.

Ongoing research continues to explore new applications for 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol. Investigators are examining its potential use in treating various diseases by targeting specific biological pathways. The compound's versatility makes it a valuable tool for medicinal chemists seeking to develop innovative therapies. As our understanding of disease mechanisms grows, so does the demand for sophisticated molecular tools like this one.

The role of computational chemistry in studying 3-(3-fluoropyridin-2-yl)methylazetidin-3-ol cannot be overstated. Advanced computational methods allow researchers to predict and analyze the compound's interactions with biological targets with high precision. These insights are crucial for optimizing drug design and improving therapeutic outcomes. By leveraging computational tools alongside experimental data, scientists can accelerate the development process and bring new treatments to patients more quickly.

In conclusion, 3-(3-fluoropyridin-2-yl)methylazetidin-3-o1 (CAS No: 2229499) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for drug development. As research continues to uncover new therapeutic possibilities, this compound is likely to play an important role in addressing complex diseases and improving patient care.